Cas no 1246548-62-8 ((1,2-thiazol-5-yl)methanamine)

• Product Name: (1,2-thiazol-5-yl)methanamine
• CAS No: 1246548-62-8
• MF: C₄H₆N₂S
• MW: 114.168838977814
• MDL: MFCD16497123
• CID: 2125007
• PubChem ID: 53677639
• Update Time: 2025-05-25

(1,2-thiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanamine
• Isothiazol-5-ylmethanamine
• C-ISOTHIAZOL-5-YL-METHYLAMINE
• AB70840
• (1,2-thiazol-5-yl)methanamine

• MDL： MFCD16497123
• Inchi： 1S/C4H6N2S/c5-3-4-1-2-6-7-4/h1-2H,3,5H2
• InChI Key： BEICBCXOTXQFLH-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CN

Computed Properties

• Exact Mass: 114.025
• Monoisotopic Mass: 114.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2

(1,2-thiazol-5-yl)methanamine Security Information

• Storage Condition：(BD256673)

Additional information on (1,2-thiazol-5-yl)methanamine

Comprehensive Overview of (1,2-thiazol-5-yl)methanamine (CAS No. 1246548-62-8): Properties, Applications, and Research Insights

The compound (1,2-thiazol-5-yl)methanamine (CAS No. 1246548-62-8) is a specialized organic molecule featuring a thiazole ring core linked to an amino-methyl functional group. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a bioactive scaffold. The thiazole heterocycle, a sulfur- and nitrogen-containing five-membered ring, is widely recognized for its role in drug discovery, particularly in antibiotics, antivirals, and kinase inhibitors.

Recent studies highlight the growing demand for thiazole derivatives like (1,2-thiazol-5-yl)methanamine in medicinal chemistry, driven by their ability to modulate biological targets. Researchers are actively exploring its applications in small-molecule therapeutics, with a focus on neurological disorders and metabolic diseases. The compound’s CAS No. 1246548-62-8 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in high-throughput screening and patent filings.

From a synthetic perspective, (1,2-thiazol-5-yl)methanamine is often synthesized via multistep organic reactions, including cyclization and functional group transformations. Its amine group offers a handle for further derivatization, making it a valuable intermediate in combinatorial chemistry. Industry professionals frequently search for "thiazole amine synthesis" or "CAS 1246548-62-8 suppliers," reflecting its commercial relevance.

Environmental and green chemistry trends have also influenced research on this compound. Scientists are investigating sustainable synthesis routes to reduce waste and energy consumption. Questions like "Is (1,2-thiazol-5-yl)methanamine biodegradable?" or "eco-friendly thiazole derivatives" are increasingly common in academic and industrial forums, aligning with global sustainability goals.

In material science, (1,2-thiazol-5-yl)methanamine has shown promise as a ligand for metal-organic frameworks (MOFs) and catalysts. Its electron-rich thiazole ring can coordinate with transition metals, enabling applications in heterogeneous catalysis and sensor development. This interdisciplinary potential makes it a hotspot for patents and collaborative R&D projects.

Analytical characterization of CAS No. 1246548-62-8 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Quality control protocols emphasize the importance of regulatory compliance, especially for pharmaceutical-grade batches. Searches for "HPLC methods for thiazole amines" or "NMR data of 1246548-62-8" underscore the need for reliable analytical data.

Looking ahead, the integration of AI-driven drug discovery tools is expected to accelerate the exploration of (1,2-thiazol-5-yl)methanamine analogs. Computational models predicting ADMET properties (absorption, distribution, metabolism, excretion, toxicity) are reducing experimental bottlenecks. Keywords like "machine learning for thiazole optimization" reflect this cutting-edge intersection of chemistry and technology.

In summary, (1,2-thiazol-5-yl)methanamine (CAS No. 1246548-62-8) exemplifies the convergence of traditional synthetic chemistry and modern biomolecular innovation. Its multifaceted applications—from drug design to advanced materials—ensure its continued prominence in scientific literature and industrial pipelines.